2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate
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Overview
Description
2-(3-Methyl-3,8-diazabicyclo[321]octan-8-yl)ethyl 4-aminobenzoate is a complex organic compound that features a bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold . This process can be achieved through various methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material or through desymmetrization of achiral tropinone derivatives .
Industrial Production Methods
Industrial production of this compound may involve multistep synthesis processes, which include the use of specific reagents and controlled reaction conditions to ensure high yield and purity . The exact methods can vary depending on the desired scale and application.
Chemical Reactions Analysis
Types of Reactions
2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve specific temperatures, solvents, and catalysts to facilitate the desired transformations .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted analogs .
Scientific Research Applications
2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate has several scientific research applications:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities, including interactions with specific receptors.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate involves its interaction with specific molecular targets and pathways. This compound may act on certain receptors or enzymes, leading to various biological effects . The exact pathways and targets can vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
- 8-Methyl-3,8-diazabicyclo[3.2.1]octane-3-ethanol p-aminobenzoate
- 4-(4-(3,8-Diazabicyclo[3.2.1]octan-3-yl)-8-fluoro-2-(((2R,7AS)-2-fluoro tetrahydro-1H-pyrrolizin-7A(5H)-yl)methoxy)-6-(trifluoromethyl)quinazolin-7-yl)-2-amino
Uniqueness
2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate is unique due to its specific bicyclic structure and the presence of both diazabicyclo and aminobenzoate moieties.
Properties
CAS No. |
63978-09-6 |
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Molecular Formula |
C16H23N3O2 |
Molecular Weight |
289.37 g/mol |
IUPAC Name |
2-(3-methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethyl 4-aminobenzoate |
InChI |
InChI=1S/C16H23N3O2/c1-18-10-14-6-7-15(11-18)19(14)8-9-21-16(20)12-2-4-13(17)5-3-12/h2-5,14-15H,6-11,17H2,1H3 |
InChI Key |
SYVNKOFCGRDUIF-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC2CCC(C1)N2CCOC(=O)C3=CC=C(C=C3)N |
Origin of Product |
United States |
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